Cas no 166096-35-1 (2-(2-methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid)

• Product Name: 2-(2-methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• CAS No: 166096-35-1
• MF: C₁₂H₁₁NO₅
• MW: 249.219443559647
• MDL: MFCD02905225
• CID: 879218
• PubChem ID: 2208969
• Update Time: 2025-05-20

2-(2-methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• 2-(2-methoxyethyl)-1,3-dioxo-5-isoindolinecarboxylic acid
• 2-(2-methoxyethyl)-1,3-dioxoisoindole-5-carboxylic acid
• BB_SC-4107
• CHEMBRDG-BB 7808434
• 2-(2-METHOXY-ETHYL)-1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOLE-5-CARBOXYLIC ACID
• 2-(2-methoxyethyl)-1,3-dioxo-5-isoindolinecarboxylic acid(SALTDATA: FREE)
• OTAVA-BB 7118120033
• OTAVA-BB BB7118120033

• MDL： MFCD02905225
• Inchi： 1S/C12H11NO5/c1-18-5-4-13-10(14)8-3-2-7(12(16)17)6-9(8)11(13)15/h2-3,6H,4-5H2,1H3,(H,16,17)
• InChI Key： HREYQVXEFODUIB-UHFFFAOYSA-N
• SMILES： O(C)CCN1C(C2C=CC(C(=O)O)=CC=2C1=O)=O

Computed Properties

• Exact Mass: 249.06400
• Monoisotopic Mass: 249.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• Density: 1.419
• Boiling Point: 455.5°C at 760 mmHg
• Flash Point: 229.3°C
• Refractive Index: 1.602
• PSA: 83.91000
• LogP: 0.56510
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(2-methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(2-methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid

2-(2-Methoxyethyl)-1,3-Dioxo-2,3-Dihydro-1H-Isoindole-5-Carboxylic Acid: A Comprehensive Overview

2-(2-Methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid (CAS No. 166096-35-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of isoindole and possesses a unique structure that includes a methoxyethyl substituent and a carboxylic acid group. The combination of these functional groups endows the molecule with a range of interesting properties and potential applications.

The isoindole core is a well-known scaffold in medicinal chemistry due to its ability to form stable and bioactive molecules. The presence of the methoxyethyl substituent at the 2-position and the dioxo group at the 1,3-positions further enhances the compound's structural diversity and reactivity. The carboxylic acid group at the 5-position provides additional functionality that can be exploited for various chemical transformations and biological interactions.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-(2-methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be a valuable candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-(2-methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid has also been investigated for its potential as an antioxidant. Research has demonstrated that this compound possesses potent antioxidant activity, which can help protect cells from oxidative stress-induced damage. This property makes it a promising candidate for the treatment of various oxidative stress-related conditions, such as neurodegenerative diseases and cardiovascular disorders.

The structural features of 2-(2-methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid also contribute to its solubility and stability in different environments. The presence of the methoxyethyl group enhances its solubility in both polar and non-polar solvents, making it easier to formulate into various pharmaceutical dosage forms. Additionally, the stability of the compound under different pH conditions and temperatures ensures its reliability in both laboratory settings and clinical applications.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 2-(2-methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid. One common approach involves the reaction of an appropriate isoindole derivative with a methoxyethyl halide followed by oxidation to form the carboxylic acid group. These synthetic strategies are not only cost-effective but also scalable, making them suitable for large-scale production in industrial settings.

The pharmacokinetic properties of 2-(2-methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed after oral administration and has a good bioavailability. The compound is metabolized primarily in the liver via cytochrome P450 enzymes and is excreted mainly through urine and feces. These pharmacokinetic characteristics make it a suitable candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid in various therapeutic indications. Early results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. Phase II trials are focusing on specific conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD), where preliminary data suggest promising therapeutic outcomes.

In conclusion, 2-(2-methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid (CAS No. 166096-35-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities and favorable pharmacokinetic properties. Ongoing research continues to uncover new applications for this compound, positioning it as a promising candidate for the development of novel therapeutic agents.